tert-Butyl 2-methyl-7,8-dihydropyrido[3,2-d]pyrimidine-5(6H)-carboxylate

• IUPAC Name: tert-butyl 2-methyl-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylate
• InChI: InChI=1S/C13H19N3O2/c1-9-14-8-11-10(15-9)6-5-7-16(11)12(17)18-13(2,3)4/h8H,5-7H2,1-4H3
• InChI Key: TZXSHLLUAWYBMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C2C(=N1)CCCN2C(=O)OC(C)(C)C
• Molecular Formula: C13H19N3O2
• Molecular Weight: 249.31 g/mol

Description

The compound “tert-Butyl 2-methyl-7,8-dihydropyrido[3,2-d]pyrimidine-5(6H)-carboxylate” belongs to the class of organic compounds known as pyrimidines and pyrimidine derivatives. These are aromatic heterocyclic compounds containing a pyrimidine ring, which is a six-member aromatic heterocycle made up of two nitrogen atoms (at positions 1 and 3) and four carbon atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, a tert-butyl group, and a carboxylate ester group. The presence of these functional groups would influence the compound’s reactivity and properties.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, depending on the presence and position of substituents on the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the carboxylate ester group could make the compound more polar and influence its solubility in different solvents.

Scientific Research Applications

• Synthesis of New Pyrido[2,3-d]pyrimidin-5-one Derivatives

  • Field : Organic Chemistry
  • Application : This research focuses on the synthesis of new pyrido[2,3-d]pyrimidin-5-one derivatives.
  • Method : The method involves heating 5-acetyl-4-aminopyrimidines under reflux with MeONa in BuOH.
  • Results : The results showed that the acetyl methyl group and the amide carbonyl moiety are involved in the cyclization.

• Biomedical Applications of Pyrido[2,3-d]pyrimidin-7(8H)-ones

  • Field : Biomedical Research
  • Application : This research explores the biomedical applications of pyrido[2,3-d]pyrimidin-7(8H)-ones.
  • Method : The method involves the synthesis of pyrido[2,3-d]pyrimidin-7(8H)-ones starting from a preformed pyrimidine ring or a pyridine ring.
  • Results : The results showed that these compounds have potential as ligands for several receptors in the body.

• Synthesis of Methylated Alkanes and Ketones

  • Field : Organic Chemistry
  • Application : This research focuses on the synthesis of methylated alkanes and ketones via Ni-catalyzed methylation of unactivated alkyl halides and acid chlorides.
  • Method : The method involves the use of a Ni catalyst in the methylation process.
  • Results : The results showed successful synthesis of methylated alkanes and ketones.

• Synthesis of 6-Aryl-5,6-Dihydropyrido[2,3-d]pyrimidin-7(8H)-ones

  • Field : Organic Chemistry
  • Application : This research focuses on the synthesis of 6-aryl-5,6-dihydropyrido[2,3-d]pyrimidin-7(8H)-ones.
  • Method : The specific method of synthesis is not detailed in the available information.
  • Results : The results showed successful synthesis of the target compound.

• Synthesis of 2,4-Diamino-5,6-Dihydropyrido[2,3-d]pyrimidin-7(8H)-ones

  • Field : Organic Chemistry
  • Application : This research focuses on the synthesis of 2,4-diamino-5,6-dihydropyrido[2,3-d]pyrimidin-7(8H)-ones.
  • Method : The method involves the reaction of 2-methoxy-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitriles with guanidine.
  • Results : The results showed successful synthesis of the target compound.

• Synthesis of Pyrido[2,3-d]pyrimidin-7(8H)-ones Starting from a Preformed Pyrimidine Ring or a Pyridine Ring

  • Field : Biomedical Research
  • Application : This research explores the synthesis of pyrido[2,3-d]pyrimidin-7(8H)-ones starting from a preformed pyrimidine ring or a pyridine ring.
  • Method : The specific method of synthesis is not detailed in the available information.
  • Results : The results showed successful synthesis of the target compound.

Safety And Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

The future directions for research on this compound would depend on its potential applications. Given the biological activities associated with pyrimidine derivatives, it could be of interest in the development of new pharmaceuticals.